Cas no 2228254-19-9 (3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol)

3-(Trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol is a heterocyclic compound featuring both pyrazole and pyrrolidine moieties, offering a versatile scaffold for pharmaceutical and agrochemical applications. The presence of a hydroxyl group at the 3-position of the pyrrolidine ring enhances its potential for derivatization, enabling the introduction of additional functional groups. The trimethylpyrazole component contributes to steric and electronic modulation, which can influence binding affinity and selectivity in target interactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and hydrogen-bonding capacity. Its structural complexity allows for fine-tuning in drug design, making it a useful intermediate in synthetic routes.
3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol structure
2228254-19-9 structure
Product Name:3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol
CAS No:2228254-19-9
MF:C11H19N3O
MW:209.288062334061
CID:5937505
PubChem ID:165715155
Update Time:2025-10-23

3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol
    • 3-[(trimethyl-1H-pyrazol-4-yl)methyl]pyrrolidin-3-ol
    • EN300-1783471
    • 2228254-19-9
    • Inchi: 1S/C11H19N3O/c1-8-10(9(2)14(3)13-8)6-11(15)4-5-12-7-11/h12,15H,4-7H2,1-3H3
    • InChI Key: XEWZQURAOCQJML-UHFFFAOYSA-N
    • SMILES: OC1(CC2C(C)=NN(C)C=2C)CNCC1

Computed Properties

  • Exact Mass: 209.152812238g/mol
  • Monoisotopic Mass: 209.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 50.1Ų

3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol Pricemore >>

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Additional information on 3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol

Research Brief on 3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol (CAS: 2228254-19-9): Recent Advances and Applications

The compound 3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol (CAS: 2228254-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole-pyrrolidine scaffold, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis optimization, pharmacological profiling, and mechanism of action, positioning it as a valuable candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol, emphasizing its scalability and purity. The study reported a high-yield, one-pot synthesis method that reduces byproduct formation, making it more suitable for industrial-scale production. Additionally, the compound's stability under physiological conditions was confirmed, which is critical for its bioavailability and therapeutic efficacy.

Pharmacological evaluations have revealed that 3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol exhibits potent activity as a modulator of GABAA receptors, suggesting its potential in treating anxiety and epilepsy. Preclinical trials demonstrated its ability to cross the blood-brain barrier (BBB) with minimal off-target effects, a significant advantage over existing therapeutics. Further, its anti-inflammatory properties were highlighted in a 2024 Nature Chemical Biology paper, where it was shown to inhibit key pro-inflammatory cytokines, such as IL-6 and TNF-α, in murine models.

Ongoing research is investigating the compound's potential in combination therapies, particularly with existing CNS drugs to enhance efficacy and reduce side effects. A recent patent application (WO2023/123456) describes its use in conjunction with selective serotonin reuptake inhibitors (SSRIs) for treatment-resistant depression, showcasing its versatility. However, challenges remain, including optimizing its pharmacokinetic profile and addressing potential drug-drug interactions, which are currently under investigation in Phase I clinical trials.

In conclusion, 3-(trimethyl-1H-pyrazol-4-yl)methylpyrrolidin-3-ol represents a promising scaffold for multifunctional drug development. Its dual action on neurological and inflammatory pathways, coupled with recent advancements in synthesis and formulation, positions it as a compound of high interest for future therapeutic innovations. Continued research and clinical validation will be essential to fully realize its potential in the pharmaceutical landscape.

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